Cas no 189807-21-4 (4-Fluoro-2-(trifluoromethyl)benzoyl chloride)

• Product Name: 4-Fluoro-2-(trifluoromethyl)benzoyl chloride
• CAS No: 189807-21-4
• MF: C₈H₃ClF₄O
• MW: 226.555435419083
• MDL: MFCD00061158
• CID: 92253
• PubChem ID: 160871008
• Update Time: 2025-11-06

4-Fluoro-2-(trifluoromethyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-(trifluoromethyl)benzoyl chloride
• alpha,alpha,alpha,4-Tetrafluoro-o-toluoyl chloride
• 2-tri-fluoromethyl-4-fluorobenzoyl chloride
• 4-fluoro-2-trifluoromethylbenzoic acid chloride
• α,α,α,4-Tetrafluoro-o-toluoyl Chloride
• 4-Fluoro-2-trifluoromethylbenzoyl chloride
• 4-Tetrafluoro-O-Toluoyl Chloride
• à,à,à,4-tetrafluoro-o-toluoyl chloride
• 2-Trifluoromethyl-4-fluorobenzoyl chloride
• 2-(Chlorocarbonyl)-5-fluorobenzotrifluoride
• 2-(Chlorocarbonyl)-5-fluorobenzotrifluoride, 2-(Chloroformyl)-5-fluorobenzotrifluoride
• 4-Fluoro-2-(trifluoromethyl)benzoylchloride97%
• 4-Fluoro-2-(trifluoromethyl)benzoyl chloride 97%
• 4-Fluoro-2-(trifluoroMethyl)benzoyl chloride, 97% 1GR
• 4-fluoro-2-(trifluoromethyl)benzoylchloride
• OEYHURRIOWWRMD-UHFFFAOYSA-N
• Benzoyl chloride, 4-fluoro-2-(trifluoromethyl)-
• KSC540E2H
• PC4374R
• ZX
• 4-Fluoro-2-(trifluoromethyl)benzoyl chloride

• MDL： MFCD00061158
• Inchi： 1S/C8H3ClF4O/c9-7(14)5-2-1-4(10)3-6(5)8(11,12)13/h1-3H
• InChI Key： OEYHURRIOWWRMD-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1C(F)(F)F)F)=O

Computed Properties

• Exact Mass: 225.98100
• Monoisotopic Mass: 225.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.495 g/mL at 25 °C(lit.)
• Boiling Point: 157 °C(lit.)
• Flash Point: Degrees Fahrenheit:185°F
  Degrees Celsius:85°C
  
• Refractive Index: n20/D 1.468(lit.)
• Water Partition Coefficient: Not miscible in water.
• PSA: 17.07000
• LogP: 3.22350
• Solubility: React with water
• Sensitiveness: Moisture Sensitive

4-Fluoro-2-(trifluoromethyl)benzoyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H227-H290-H314
• Warning Statement： P210-P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P390-P403+P235-P405-P406-P501
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S23-S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Storage Condition：2-8°C
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• Packing Group：II
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes